Cas no 2649014-89-9 (tert-butyl N-4-fluoro-3-(2-isocyanatopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-3-(2-isocyanatopropan-2-yl)phenylcarbamate
• CAS No: 2649014-89-9
• MF: C₁₅H₁₉FN₂O₃
• MW: 294.321367502213
• CID: 6031373
• PubChem ID: 165651975
• Update Time: 2025-06-11

tert-butyl N-4-fluoro-3-(2-isocyanatopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-3-(2-isocyanatopropan-2-yl)phenylcarbamate
• EN300-1883558
• 2649014-89-9
• tert-butyl N-[4-fluoro-3-(2-isocyanatopropan-2-yl)phenyl]carbamate

• Inchi： 1S/C15H19FN2O3/c1-14(2,3)21-13(20)18-10-6-7-12(16)11(8-10)15(4,5)17-9-19/h6-8H,1-5H3,(H,18,20)
• InChI Key： ODPZOEZFVYFQJS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C)(C)N=C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 294.13797063g/mol
• Monoisotopic Mass: 294.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-4-fluoro-3-(2-isocyanatopropan-2-yl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2649014-89-9 and Product Name: tert-butyl N-4-fluoro-3-(2-isocyanatopropan-2-yl)phenylcarbamate

The compound with the CAS number 2649014-89-9 and the product name tert-butyl N-4-fluoro-3-(2-isocyanatopropan-2-yl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

At the core of this compound's structure lies a fluorinated phenylcarbamate moiety, which is a key feature contributing to its reactivity and biological activity. The presence of a fluoro substituent at the 4-position of the phenyl ring enhances the compound's metabolic stability and binding affinity, making it an attractive candidate for further exploration in medicinal chemistry. This modification is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to improve pharmacokinetic properties.

The isocyanato group in the 3-position of the phenyl ring further contributes to the compound's versatility. Isocyanates are known for their ability to participate in various chemical reactions, including polymerization, condensation, and urethane formation. In pharmaceutical applications, isocyanato groups can serve as reactive sites for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This reactivity makes tert-butyl N-4-fluoro-3-(2-isocyanatopropan-2-yl)phenylcarbamate a valuable intermediate in the development of novel therapeutic agents.

Recent research has highlighted the importance of fluorinated carbamates in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. Studies have shown that fluorine atoms can influence electronic properties, thereby altering the pharmacological profile of molecules. The fluorinated phenylcarbamate moiety in this compound is expected to enhance its interaction with biological targets, potentially leading to improved efficacy and reduced side effects compared to non-fluorinated analogs.

In addition to its structural features, tert-butyl N-4-fluoro-3-(2-isocyanatopropan-2-yl)phenylcarbamate exhibits interesting physicochemical properties. The tert-butyl group provides steric hindrance, which can influence solubility and metabolic stability. This balance between steric bulk and electronic effects makes the compound a promising candidate for further optimization in drug discovery efforts. Researchers have been exploring ways to leverage these properties to develop more effective therapeutic agents.

The isocyanato group also opens up possibilities for further derivatization into urethanes or carbamates, which are common functional groups in many active pharmaceutical ingredients (APIs). These transformations can lead to compounds with enhanced bioavailability or targeted delivery systems, further expanding the potential applications of this compound in drug development.

Current research trends indicate that compounds with fluorinated aromatic rings are gaining prominence due to their favorable pharmacokinetic profiles. The incorporation of fluorine into pharmaceuticals has been shown to improve metabolic stability, increase lipophilicity, and enhance binding affinity. The structural motif present in tert-butyl N-4-fluoro-3-(2-isocyanatopropan-2-yl)phenylcarbamate aligns well with these trends, making it a compelling subject for further investigation.

Moreover, advancements in synthetic methodologies have made it possible to access complex molecular architectures more efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the construction of intricate molecular frameworks with precision. These methods have been instrumental in synthesizing derivatives of tert-butyl N-4-fluoro-3-(2-isocyanatopropan-2-yl)phenylcarbamate, allowing researchers to fine-tune its properties for specific applications.

In conclusion, tert-butyl N-4-fluoro-3-(2-isocyanatopropan-2-yl)phenylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a fluorinated phenylcarbamate moiety and an isocyanato group, make it a versatile intermediate for drug development. Recent research highlights its potential applications in modulating enzyme activity and receptor binding, making it a valuable asset in medicinal chemistry efforts. As synthetic methodologies continue to evolve, compounds like this one are expected to play a crucial role in the discovery and development of novel therapeutic agents.